Cas no 7383-19-9 (1-Heptyn-3-ol)

1-Heptyn-3-ol Properties

Names and Identifiers

• 1-Heptyn-3-ol
• n-Butyl ethynyl carbinol
• hept-1-yn-3-ol
• 1-heptin-3-ol
• 1-heptyne-3-ol
• Hept-1-in-3-ol
• rac-1-heptyn-3-ol
• UNII-49MA683SO6
• FT-0607879
• InChI=1/C7H12O/c1-3-5-6-7(8)4-2/h2,7-8H,3,5-6H2,1H
• 3-HYDROXY-1-HEPTYNE
• 7383-19-9
• AI3-37262
• D90876
• NS00037562
• DTXSID2022250
• H0455
• AKOS009157577
• A837940
• 1-Heptyn-3-ol, (+/-)-
• (+/-)-1-heptyn-3-ol
• 49MA683SO6
• 1-Heptyn-3-ol, 97%
• MFCD00041597
• AS-77907
• Q27893900
• SCHEMBL487493
• BUTYLETHYNYLCARBINOL
• DB-089354
• +Expand

• MDL： MFCD00041597
• InChIKey： SHSFXAVQBIEYMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O/c1-3-5-6-7(8)4-2/h2,7-8H,3,5-6H2,1H3
• SMILES： CCCCC(C#C)O
• BRN： 1740804

Computed Properties

• Exact Mass: 112.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 112.089
• Heavy Atom Count: 8
• Complexity: 87.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.17070
• PSA: 20.23000
• Refractive Index: n20/D 1.440
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 73°C/20mmHg(lit.)
• Melting Point: -20.62°C (estimate)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Color/Form: Pale yellow liquid
• Solubility: Not available
• Density: 0.850 g/mL at 25 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters